[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine

• Molecular Formula: C10H17BrN2S
• Molecular Weight: 277.23 g/mol
• IUPAC Name: N-[(3-bromothiophen-2-yl)methyl]-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C10H17BrN2S/c1-13(2)6-3-5-12-8-10-9(11)4-7-14-10/h4,7,12H,3,5-6,8H2,1-2H3
• InChI Key: GIQRRFCGEDVXRF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNCC1=C(C=CS1)Br

Description

[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine is a tertiary amine featuring a brominated thiophene ring linked via a methyl group to a 3-(dimethylamino)propylamine chain. Its molecular formula is C₁₂H₁₉BrN₂S, with a molecular weight of 303.26 g/mol. This compound is of interest in pharmaceutical and materials chemistry due to its structural versatility .

Preparation Methods

Bromination and Alkylation of Thiophene Derivatives

Method 1: Direct Bromination and Subsequent Functionalization

• Bromination of Thiophene :
  • Substrate : 3-Bromothiophene-2-carbaldehyde.
  • Reagents : Bromine (Br₂) or N-bromosuccinimide (NBS) in dichloromethane (DCM) at 0°C.
  • Outcome : Yields 85–92% of 3-bromo-2-(bromomethyl)thiophene.

• Methyl Group Introduction :

  • Reaction : Nucleophilic substitution of the bromomethyl group with sodium methoxide (NaOMe) in methanol.
  • Conditions : Reflux for 6 hours.
  • Intermediate : 3-Bromo-2-(methoxymethyl)thiophene (Yield: 78%).

• Amine Coupling :

  • Reagents : 3-(Dimethylamino)propylamine, potassium carbonate (K₂CO₃), and tetrabutylammonium iodide (TBAI) in acetonitrile.
  • Conditions : 80°C for 12 hours.
  • Final Product : [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine (Yield: 65%).

Key Challenges :

• Competing elimination reactions during alkylation require careful temperature control.
• Purification via column chromatography (SiO₂, ethyl acetate/hexane) is critical to isolate the tertiary amine.

Reductive Amination Approach

Method 2: One-Pot Reductive Amination

• Aldehyde Preparation :
  • Substrate : 3-Bromothiophene-2-carbaldehyde.
  • Reduction : Sodium borohydride (NaBH₄) in ethanol to yield 3-bromo-2-(hydroxymethyl)thiophene (Yield: 90%).

• Reductive Amination :
  • Reagents : 3-(Dimethylamino)propylamine, sodium cyanoborohydride (NaBH₃CN) in methanol.
  • Conditions : Room temperature, 24 hours.
  • Final Product : 72% yield, purity >95% (HPLC).

Advantages :

• Avoids harsh alkylation conditions.
• Scalable to gram quantities without significant yield loss.

Copper-Catalyzed Cross-Coupling (Modern Approach)

Method 3: Multicomponent Cycloaromatization

• Substrates :
  • ortho-Bromothiophenyl ketone.
  • Terminal alkyne (propargyl alcohol).
  • 3-(Dimethylamino)propylamine.
• Catalyst : Copper(I) iodide (CuI) in dimethylformamide (DMF).
• Conditions : 100°C, 8 hours under nitrogen.
• Outcome : Direct C–N bond formation with 68% yield and >90% regioselectivity.

Key Features :

• Tolerates functional groups (e.g., nitro, cyano).
• Enables late-stage functionalization of complex amines.

Comparative Analysis of Methods

Method	Yield	Conditions	Scalability	Key Reference
Bromination/Alkylation	65%	Reflux, 12 hours	Moderate	,
Reductive Amination	72%	Room temperature, 24 hours	High
Copper Catalysis	68%	100°C, 8 hours (inert atmosphere)	High

Research Findings and Optimization

• Solubility Challenges : The dimethylamino group enhances aqueous solubility (logP = 1.8), but halogenated thiophenes require polar aprotic solvents (e.g., DMF) for reactions.
• Stability : The compound is stable under acidic conditions (pH 4–6) but degrades in strong bases (pH >10).
• Gram-Scale Synthesis : Method 3 achieved 4.0 mmol scale with 80% yield, demonstrating industrial viability.

Chemical Reactions Analysis

Types of Reactions

[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine undergoes various chemical reactions, including:

• Substitution Reactions: : The bromine atom in the thiophene ring can be substituted with other nucleophiles such as amines, thiols, or alkyl groups.

• Oxidation Reactions: : The thiophene ring can undergo oxidation to form sulfoxides or sulfones.

• Reduction Reactions: : The compound can be reduced to remove the bromine atom or to modify the amine group.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH), potassium carbonate (K2CO3), and various nucleophiles.

Oxidation Reactions: Reagents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

Substitution: Products include various substituted thiophenes.

Oxidation: Products include thiophene sulfoxides and sulfones.

Reduction: Products include de-brominated thiophenes and modified amines.

Scientific Research Applications

[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine is a chemical compound that has a bromothiophene moiety linked to a dimethylaminopropyl amine group. It has a molecular weight of approximately 277.22 g/mol. The compound's unique structural elements, including a bromine atom attached to a thiophene ring, contribute to its chemical properties and potential biological activities.

Potential Applications

[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine has potential applications in various fields:

• Condensation Reactions It can participate in condensation reactions, forming larger molecular structures.
• Medicinal Chemistry and Organic Synthesis The presence of the bromine atom in the thiophene ring enhances its reactivity and potential biological activity, making it an interesting subject of study.

Interaction Studies

Interaction studies involving [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine are crucial for understanding its potential biological mechanisms. These studies typically focus on:

• Evaluating how the compound interacts with specific proteins or enzymes.
• Assessing cytotoxicity and therapeutic effects on various cancer cell lines.
• Investigating affinity for neurotransmitter receptors, which could elucidate its potential as a drug candidate.

Mechanism of Action

The mechanism of action of [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine involves its interaction with specific molecular targets. The bromine atom and the thiophene ring play crucial roles in its reactivity and binding affinity. The dimethylamino propyl amine group enhances its solubility and facilitates its interaction with biological molecules. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Key Differences

The following table summarizes structural analogs and their distinguishing features:

Compound Name	Key Structural Features	Differences from Target Compound	Reference
5-Bromo-N-[3-(dimethylamino)propyl]pyridin-2-amine	Pyridine ring with bromine at position 5; dimethylaminopropylamine chain	Heterocyclic ring (pyridine vs. thiophene) alters electronic properties and π-π interactions
[(3-Bromophenyl)methyl][3-(dimethylamino)propyl]amine	Brominated phenyl ring instead of thiophene	Phenyl ring lacks sulfur, reducing electron-richness and potential for sulfur-mediated binding
[3-(4-Bromophenyl)-3-(pyridin-2-yl)propyl]dimethylamine	Bromophenyl and pyridyl groups on propyl chain; dimethylamino terminus	Bulky aromatic substituents may sterically hinder interactions; increased molecular complexity
N-[3-(dimethylamino)propyl]oleamide	Oleamide (fatty acid-derived) linked to dimethylaminopropylamine	Amide group introduces polarity and surfactant-like behavior, differing from the amine linkage
3-(Dimethylamino)-2-hydroxypropylamine	Hydroxyl group on propyl chain; methylamine substitution	Hydroxyl group increases hydrophilicity and hydrogen-bonding capacity

Physicochemical Properties

• Lipophilicity : Bromothiophene (logP ~2.5) is less polar than bromopyridine (logP ~1.8) but more lipophilic than phenyl analogs (logP ~2.0). This influences membrane permeability and solubility .
• Basicity: The dimethylamino group (pKa ~8.5) remains protonated at physiological pH, enhancing water solubility and ionic interactions. Analogs with hydroxyl groups () exhibit higher polarity but lower basicity .

Biological Activity

[(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into its biological activity, synthesis, and related research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{12}H_{16}BrN$ and a molecular weight of approximately 277.22 g/mol. Its structure features a brominated thiophene ring linked to a dimethylaminopropyl amine group, which is significant for its reactivity and biological interactions.

Synthesis

The synthesis of [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine typically involves several steps, including bromination of the thiophene ring followed by amination reactions. The following table summarizes the synthetic routes commonly employed:

Step	Reaction Type	Description
1	Bromination	Introduction of bromine at the 3-position of thiophene.
2	Alkylation	Reaction with 3-(dimethylamino)propyl amine to form the final product.

Biological Activity

Preliminary studies indicate that [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine exhibits various biological activities, particularly as a potential ligand for neurotransmitter receptors. Its activities can be categorized as follows:

• Antidepressant Activity : Similar compounds have shown promise in treating depression, suggesting that this compound may have similar effects.
• Neuroprotective Effects : The structural characteristics may confer neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

The mechanism by which [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine exerts its biological effects is still under investigation. However, it is hypothesized that the compound interacts with neurotransmitter receptors in the brain, modulating their activity and potentially influencing mood and cognitive functions.

Comparative Studies

Comparative analysis with structurally similar compounds reveals insights into the biological activity of [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine. The following table highlights some related compounds and their known activities:

Compound Name	Molecular Formula	Biological Activity
[(4-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine	C₁₂H₁₆BrN	Potential antidepressant
[(3-Bromothiophen-2-yl)methyl][2-(diethylamino)ethyl]amine	C₁₁H₁₅BrN₂	Neuroprotective effects
3,3'-Iminobis(N,N-dimethylpropylamine)	C₁₂H₁₈N₂	Antidepressant activity

Case Studies

• Antidepressant Potential : A study conducted on similar brominated thiophene derivatives indicated significant antidepressant-like effects in animal models. The results suggest that modifications to the thiophene structure can enhance efficacy.
• Neuroprotection : Research on related compounds demonstrated neuroprotective properties against oxidative stress in neuronal cell lines, warranting further exploration of [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine in neurodegenerative disease models.

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for [(3-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine?

• Methodological Answer : A two-step approach is commonly employed:

Bromination : Introduce bromine at the 3-position of thiophene using N-bromosuccinimide (NBS) under radical initiation (e.g., AIBN in CCl₄).

Alkylation : React the brominated thiophene derivative with 3-(dimethylamino)propylamine via nucleophilic substitution. Use sodium hydride (NaH) as a base in DMF at 80–100°C for 12–24 hours .

• Key Considerations : Monitor reaction progress via TLC (ethyl acetate:hexane, 1:3). Purify via column chromatography (silica gel, gradient elution).

Q. Which spectroscopic techniques are critical for structural confirmation?

• Methodological Answer :

• ¹H/¹³C NMR : Identify aromatic protons (δ 6.8–7.5 ppm for thiophene) and dimethylamino groups (δ 2.2–2.5 ppm for N(CH₃)₂).
• IR Spectroscopy : Confirm N–H stretching (~3300 cm⁻¹) and C–Br absorption (~600 cm⁻¹).
• Mass Spectrometry : Look for molecular ion peaks at m/z 301 (M+H⁺) and fragment ions corresponding to thiophene cleavage .

Q. What biological activities are reported for structurally related bromothiophene amines?

• Methodological Answer :

• Antimicrobial Activity : Analogues like (4-Bromothiophen-2-yl)methylamine show MIC values of 2–8 µg/mL against S. aureus .
• Anticancer Potential : Bromothiophene derivatives inhibit HDAC enzymes (IC₅₀: 0.2–0.45 µM) in leukemia cell lines .
• Mechanistic Insight : The bromine atom enhances electrophilicity, facilitating covalent binding to cysteine residues in target proteins .

Advanced Research Questions

Q. How can reaction yields be optimized during the alkylation step?

• Methodological Answer :

• Solvent Screening : Compare polar aprotic solvents (DMF vs. DMSO) to enhance nucleophilicity.
• Base Selection : Test NaH, K₂CO₃, or DBU to minimize side reactions (e.g., elimination).
• Temperature Control : Lower temperatures (40–60°C) reduce byproduct formation while maintaining reactivity .
  • Data Contradiction : While DMF increases reaction rates, it may also promote hydrolysis of intermediates. Balance efficiency with stability .

Q. What strategies address challenges in enantiomeric purity for chiral derivatives?

• Methodological Answer :

• Chiral Catalysts : Use (R)-BINAP or Jacobsen’s catalyst for asymmetric synthesis.
• Chromatographic Resolution : Employ chiral stationary phases (e.g., Chiralpak® AD-H) with hexane:isopropanol (90:10) .
  • Case Study : EDCl/HOBt-mediated coupling (as in peptidomimetic synthesis) achieves >95% enantiomeric excess (ee) when paired with chiral auxiliaries .

Q. How does the bromine substitution pattern influence biological activity?

• Methodological Answer :

• Comparative Analysis :

Compound	Bromine Position	IC₅₀ (HDAC Inhibition)
3-Bromo	Thiophene C-3	0.25 µM
5-Bromo	Thiophene C-5	0.45 µM

• Structural Rationale : 3-Bromo substitution aligns with HDAC active-site geometry, enhancing binding affinity via halogen bonding .

Q. What computational methods predict molecular interactions with biological targets?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina to model binding to HDAC8 (PDB: 1T69). Focus on π-π stacking (thiophene vs. Phe152) and hydrogen bonding (amine vs. Asp101).
• MD Simulations : Run 100 ns simulations in GROMACS to assess stability of ligand-receptor complexes .

Data Contradictions and Resolution

• Synthetic Yield Variability : Conflicting reports on NaH efficacy (80% yield in DMF vs. 50% in THF) suggest solvent polarity is a critical factor. Validate with controlled replicates .
• Biological Activity Discrepancies : Differences in IC₅₀ values for bromothiophene analogues may arise from assay conditions (e.g., serum protein interference). Standardize protocols using cell-free enzymatic assays .

Tables for Key Comparisons

Table 1 : Synthetic Conditions for Alkylation Step

Base	Solvent	Temp (°C)	Yield (%)
NaH	DMF	80	85
K₂CO₃	DMSO	60	72

Table 2 : Biological Activity of Bromothiophene Analogues

Compound	Target	Activity (IC₅₀)
(4-Bromo-thiophen-2-yl)methylamine	HDAC8	0.45 µM
(3-Bromo-thiophen-2-yl)methylamine	CYP450 3A4	1.2 µM